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Compound Name:
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromophenyl)-3-oxopropanenitrile, a versatile synthetic intermediate, holds significant
interest in the fields of medicinal chemistry and materials science. Its reactive [3-keto-nitrile
moiety serves as a valuable building block for the synthesis of a wide array of heterocyclic
compounds and other complex organic molecules. This technical guide provides a
comprehensive overview of its synonyms, chemical properties, synthetic approaches, and the
biological activities of its derivatives, with a focus on its potential as a precursor for novel
therapeutic agents.

Synonyms and Chemical Properties

3-(4-Bromophenyl)-3-oxopropanenitrile is known by several alternative names in chemical
literature and commercial catalogs. A comprehensive list of these synonyms is provided below,
along with its key chemical and physical properties.

Table 1: Synonyms for 3-(4-Bromophenyl)-3-oxopropanenitrile
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Synonym

(4-Bromobenzoyl)acetonitrile

p-Bromobenzoylacetonitrile

4-Bromo-f3-oxo-benzenepropanenitrile

3-0x0-3-(4-bromophenyl)propanenitrile

Propanenitrile, 3-(4-bromophenyl)-3-oxo-

Table 2: Chemical and Physical Properties of 3-(4-Bromophenyl)-3-oxopropanenitrile

Property Value

CAS Number 4592-94-3

Molecular Formula CoHeBrNO

Molecular Weight 224.05 g/mol

Appearance Solid

Melting Point 160-164 °C

SMILES N#CCC(=0O)clccc(Br)ccl

InChl Key HSNWUXWZCSDJPL-UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 3-(4-Bromophenyl)-3-oxopropanenitrile can be achieved through a Claisen
condensation reaction. This involves the reaction of an appropriate ester, such as ethyl 4-
bromobenzoate, with acetonitrile in the presence of a strong base. While a specific detailed
protocol for this exact compound is not readily available in the provided search results, a
closely related synthesis for 3-(4-halophenyl)-3-oxopropanal, as described by Liu et al. (2010),
provides a valuable reference. The initial step in their synthesis involves the preparation of a
key intermediate that is structurally similar to the target compound of this guide.

Experimental Protocol: Synthesis of 3-(4-Bromophenyl)-3-oxopropanal (as a precursor model)
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This protocol is adapted from the synthesis of related halogenated phenyl oxopropanals.

Materials:

4-bromoacetophenone

Ethyl formate

Sodium methoxide

Anhydrous ether

Hydrochloric acid (HCI)

Procedure:

A solution of 4-bromoacetophenone and a slight excess of ethyl formate in anhydrous ether
is prepared in a reaction vessel equipped with a stirrer and a dropping funnel.

e The reaction mixture is cooled in an ice bath.

¢ A solution of sodium methoxide in methanol is added dropwise to the cooled ethereal
solution with continuous stirring.

 After the addition is complete, the mixture is stirred for several hours at room temperature to
allow the condensation reaction to proceed.

e The resulting precipitate is collected by filtration and washed with cold ether.

o The solid is then dissolved in water and acidified with dilute hydrochloric acid to precipitate
the crude 3-(4-bromophenyl)-3-oxopropanal.

The crude product can be further purified by recrystallization from a suitable solvent.

Biological Activity of Derivatives

Derivatives of 3-(4-Bromophenyl)-3-oxopropanenitrile have shown promising biological
activity, particularly as antibacterial agents. A study by Liu et al. (2010) investigated a series of
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3-(4-halophenyl)-3-oxopropanal derivatives and evaluated their in vitro activity against various
bacterial strains.[1] The minimum inhibitory concentration (MIC) values for some of these
compounds are summarized in the table below.

Table 3: Antibacterial Activity (MIC in pg/mL) of 3-(4-Bromophenyl)-3-oxopropanal

Derivatives[1]
Compound Staphylococcus L . Pseudomonas
L Escherichia coli .
Derivative aureus (MRSA) aeruginosa
Methoxyamine
o <16 >64 >64
Derivative
Ethoxyamine
<16 >64 >64

Derivative

These results indicate that certain derivatives possess moderate to potent activity against
methicillin-resistant Staphylococcus aureus (MRSA), suggesting that the 3-(4-bromophenyl)-3-
0Xx0 moiety is a valuable scaffold for the development of new antibacterial drugs.[1]

Synthetic Utility and Workflow

3-(4-Bromophenyl)-3-oxopropanenitrile is a valuable intermediate in organic synthesis. Its
bifunctional nature allows for a variety of chemical transformations, making it a key starting
material for the synthesis of diverse heterocyclic compounds such as pyrazoles, isoxazoles,
and pyrimidines. These heterocyclic cores are prevalent in many biologically active molecules
and pharmaceutical drugs.

The following diagram illustrates a general experimental workflow for the synthesis of
antibacterial derivatives starting from a 4-halophenyl precursor, based on the work of Liu et al.
(2010).[1]
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Caption: Experimental workflow for the synthesis and evaluation of antibacterial 3-(4-
halophenyl)-3-oxopropanal derivatives.

Conclusion

3-(4-Bromophenyl)-3-oxopropanenitrile is a valuable and versatile chemical intermediate
with significant potential in synthetic and medicinal chemistry. Its straightforward synthesis and
the demonstrated biological activity of its derivatives make it an attractive starting point for the
development of novel therapeutic agents, particularly in the area of antibacterial research.
Further exploration of the synthetic utility of this compound is warranted to unlock its full
potential in the creation of new and complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-(4-Bromophenyl)-3-
oxopropanenitrile and Its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269170#synonyms-for-3-4-bromophenyl-3-
oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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